Agarotetrol
Agarotetrol
Brand Name:
Vulcanchem
CAS No.:
69809-22-9
VCID:
VC0149931
InChI:
InChI=1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2/t13-,14+,15+,16-/m0/s1
SMILES:
C1=CC=C(C=C1)CCC2=CC(=O)C3=C(O2)C(C(C(C3O)O)O)O
Molecular Formula:
C17H18O6
Molecular Weight:
318.32 g/mol
Agarotetrol
CAS No.: 69809-22-9
Reference Standards
VCID: VC0149931
Molecular Formula: C17H18O6
Molecular Weight: 318.32 g/mol
| CAS No. | 69809-22-9 |
|---|---|
| Product Name | Agarotetrol |
| Molecular Formula | C17H18O6 |
| Molecular Weight | 318.32 g/mol |
| IUPAC Name | (5S,6R,7R,8S)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one |
| Standard InChI | InChI=1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2/t13-,14+,15+,16-/m0/s1 |
| Standard InChIKey | CWMIROLCTHMEEO-JJXSEGSLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CCC2=CC(=O)C3=C(O2)[C@H]([C@@H]([C@@H]([C@H]3O)O)O)O |
| SMILES | C1=CC=C(C=C1)CCC2=CC(=O)C3=C(O2)C(C(C(C3O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CCC2=CC(=O)C3=C(O2)C(C(C(C3O)O)O)O |
| PubChem Compound | 13606036 |
| Last Modified | Nov 11 2021 |
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